Cas no 74316-83-9 (1-(3-Methoxyphenyl)cyclopentanecarbonitrile)
74316-83-9 structure
Product Name:1-(3-Methoxyphenyl)cyclopentanecarbonitrile
CAS No:74316-83-9
MF:C13H15NO
MW:201.264303445816
MDL:MFCD11036756
CID:1039487
PubChem ID:15030110
Update Time:2025-04-20
1-(3-Methoxyphenyl)cyclopentanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Methoxyphenyl)cyclopentanecarbonitrile
- 1-(3-methoxyphenyl)cyclopentane-1-carbonitrile
- 1-(3-Methoxy-phenyl)-cyclopentan-carbonitril-(1)
- 1-< 3-Methoxy-phenyl> -cyclopentan-carbonitril-(1)
- AGN-PC-003FA2
- AK104813
- ANW-70969
- CTK8C4030
- KB-63920
- SureCN7387709
- CS-0363472
- AC6728
- SY225750
- 74316-83-9
- MFCD11036756
- AKOS010514204
- A922928
- SCHEMBL7387709
- DTXSID00567209
- DB-328517
-
- MDL: MFCD11036756
- Inchi: 1S/C13H15NO/c1-15-12-6-4-5-11(9-12)13(10-14)7-2-3-8-13/h4-6,9H,2-3,7-8H2,1H3
- InChI Key: DGVUUGLMQGECES-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(=C1)C1(C#N)CCCC1
Computed Properties
- Exact Mass: 201.115364102g/mol
- Monoisotopic Mass: 201.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
- Refractive Index: 1.5365 (589.3 nm 22 ºC)
- Solubility: Very slightly soluble (0.19 g/l) (25 º C),
1-(3-Methoxyphenyl)cyclopentanecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019120899-1g |
1-(3-Methoxyphenyl)cyclopentanecarbonitrile |
74316-83-9 | 95% | 1g |
$508.80 | 2023-09-01 | |
| Chemenu | CM203342-1g |
1-(3-methoxyphenyl)cyclopentane-1-carbonitrile |
74316-83-9 | 95% | 1g |
$556 | 2021-06-15 | |
| Chemenu | CM203342-1g |
1-(3-methoxyphenyl)cyclopentane-1-carbonitrile |
74316-83-9 | 95% | 1g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | D653610-1g |
1-(3-Methoxyphenyl)cyclopentanecarbonitrile |
74316-83-9 | 95% | 1g |
$605 | 2024-07-20 | |
| eNovation Chemicals LLC | D653610-1g |
1-(3-Methoxyphenyl)cyclopentanecarbonitrile |
74316-83-9 | 95% | 1g |
$605 | 2025-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1434142-1g |
1-(3-Methoxyphenyl)cyclopentane-1-carbonitrile |
74316-83-9 | 95+% | 1g |
¥5544.00 | 2024-07-28 | |
| Ambeed | A571434-1g |
1-(3-Methoxyphenyl)cyclopentanecarbonitrile |
74316-83-9 | 95+% | 1g |
$1028.0 | 2025-04-17 | |
| Crysdot LLC | CD12037431-1g |
1-(3-Methoxyphenyl)cyclopentanecarbonitrile |
74316-83-9 | 95+% | 1g |
$589 | 2024-07-24 | |
| eNovation Chemicals LLC | D653610-1g |
1-(3-Methoxyphenyl)cyclopentanecarbonitrile |
74316-83-9 | 95% | 1g |
$605 | 2025-02-21 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY225750-1g |
1-(3-Methoxyphenyl)cyclopentanecarbonitrile |
74316-83-9 | ≥95% | 1g |
¥4200.00 | 2025-04-13 |
1-(3-Methoxyphenyl)cyclopentanecarbonitrile Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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